Cas no 91130-83-5 (1-Bromo-4-((5-bromopentyl)oxy)benzene)

• Product Name: 1-Bromo-4-((5-bromopentyl)oxy)benzene
• CAS No: 91130-83-5
• MF: C₁₁H₁₄Br₂O
• MW: 322.03626203537
• CID: 840296
• PubChem ID: 20636596
• Update Time: 2025-05-26

1-Bromo-4-((5-bromopentyl)oxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(5-bromopentyloxy)benzene
• MFCD00596649
• SCHEMBL6753836
• 1-Bromo-4-((5-bromopentyl)oxy)benzene
• 91130-83-5
• HHHWYJFWDIOPQF-UHFFFAOYSA-N
• A1-08618
• 1-bromo-4-(5-bromopentoxy)benzene
• AKOS013523675
• 1-Bromo-4-[(5-bromopentyl)oxy]benzene
• 1-Bromo-4-[(5-bromopentyl)oxy] benzene
• CS-0358119

• Inchi： 1S/C11H14Br2O/c12-8-2-1-3-9-14-11-6-4-10(13)5-7-11/h4-7H,1-3,8-9H2
• InChI Key： HHHWYJFWDIOPQF-UHFFFAOYSA-N
• SMILES： BrCCCCCOC1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 321.93909g/mol
• Monoisotopic Mass: 319.94114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-4-((5-bromopentyl)oxy)benzene

Comprehensive Overview of 1-Bromo-4-((5-bromopentyl)oxy)benzene (CAS No. 91130-83-5)

1-Bromo-4-((5-bromopentyl)oxy)benzene (CAS No. 91130-83-5) is a brominated aromatic compound with significant applications in organic synthesis and material science. This compound, characterized by its bromine substituents, is widely utilized as an intermediate in the production of pharmaceuticals, agrochemicals, and advanced polymers. Its unique molecular structure, featuring a benzene ring linked to a bromopentyl chain, makes it a versatile building block for researchers and industrial chemists.

The growing interest in 1-Bromo-4-((5-bromopentyl)oxy)benzene is driven by its role in cross-coupling reactions, a hot topic in modern organic chemistry. Researchers frequently search for "efficient brominated intermediates" or "aryl bromide applications," highlighting the demand for compounds like this. Its stability and reactivity under mild conditions align with the current focus on sustainable and green chemistry practices, a trending topic in 2024.

From a synthetic perspective, CAS No. 91130-83-5 is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal in drug discovery. This connects to popular search queries like "bromobenzene derivatives in drug development" and "high-yield bromo-compound synthesis." The compound’s bifunctional nature allows for sequential modifications, making it valuable for creating complex molecular architectures.

In material science, 1-Bromo-4-((5-bromopentyl)oxy)benzene serves as a precursor for liquid crystals and photoactive materials. Searches for "brominated liquid crystal precursors" or "organic electronic materials" reflect its relevance in next-gen display technologies. Its incorporation into polymers enhances thermal stability, addressing industry demands for high-performance materials.

Safety and handling of CAS No. 91130-83-5 are also frequently discussed. While not classified as hazardous under standard conditions, proper storage away from light and moisture is recommended. This aligns with the broader search trend for "safe handling of bromoaromatics" and "stability of halogenated compounds," emphasizing user concerns about laboratory best practices.

Analytical characterization of 1-Bromo-4-((5-bromopentyl)oxy)benzene typically involves GC-MS, NMR, and HPLC techniques. Queries like "analytical methods for bromo-substituted benzenes" underscore the need for precise quality control. The compound’s distinct spectral signatures (e.g., ¹H NMR peaks at δ 7.4–6.8 ppm) facilitate its identification in complex mixtures.

Market trends indicate rising demand for CAS No. 91130-83-5, particularly in Asia-Pacific regions, due to expanding pharmaceutical R&D. Searches for "brominated compound suppliers" and "bulk aryl bromide pricing" reflect commercial interest. Its cost-effectiveness compared to analogous iodides further drives adoption in large-scale applications.

Future research directions may explore enzymatic modifications of 1-Bromo-4-((5-bromopentyl)oxy)benzene, tapping into the biocatalysis trend. This intersects with popular queries like "green synthesis of aryl bromides" and "enzyme-mediated halogenation," showcasing the compound’s potential in cutting-edge sustainable chemistry.